Cas no 2229484-22-2 (5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229484-22-2
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5859727
• PubChem ID: 165835758
• Update Time: 2023-12-15

5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pentan-3-yl)-1,2-oxazole-4-carboxylic acid
• 2229484-22-2
• EN300-1805597

• Inchi： 1S/C9H13NO3/c1-3-6(4-2)8-7(9(11)12)5-10-13-8/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： FITZLVREGNXBMO-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C(CC)CC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų